Cas no 39908-97-9 (3-Chloro-5-ethyl-1H-1,2,4-triazole)

3-Chloro-5-ethyl-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with chloro and ethyl functional groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the ethyl moiety contributes to lipophilicity, influencing solubility and binding properties. Its stability under standard conditions makes it practical for storage and handling. The compound is particularly valuable in the development of triazole-based active ingredients, where its functional groups allow for further derivatization. High purity grades are available to meet stringent research and industrial requirements.

3-Chloro-5-ethyl-1H-1,2,4-triazole structure

39908-97-9 structure

Product Name:3-Chloro-5-ethyl-1H-1,2,4-triazole

CAS No:39908-97-9

MF:C₄H₆ClN₃

MW:131.563539028168

MDL:MFCD16090057

CID:3965497

PubChem ID:49651905

Update Time:2025-05-27

3-Chloro-5-ethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole, 3-chloro-5-ethyl-
- 3-Chloro-5-ethyl-1H-1,2,4-triazole
- 1H-1,2,4-Triazole, 5-chloro-3-ethyl-
- AKOS013491287
- ALBB-014166
- MFCD16090057
- VS-11362
- 3-Chloro-5-ethyl-1H-[1,2,4]triazole
- 3-chloro-5-ethyl-4H-1,2,4-triazole
- DB-151714
- SCHEMBL16978996
- 39908-97-9
- EN300-3425661
- 862-894-6
- STK941771
- AKOS005174256
- AT12315
- BBL032574
- 5-chloro-3-ethyl-1H-1,2,4-triazole
- MDL： MFCD16090057
- Inchi： 1S/C4H6ClN3/c1-2-3-6-4(5)8-7-3/h2H2,1H3,(H,6,7,8)
- InChI Key： YUBDSCDHVGFJOY-UHFFFAOYSA-N
- SMILES： N1C(Cl)=NC(CC)=N1

Computed Properties

Exact Mass: 131.0250249Da
Monoisotopic Mass: 131.0250249Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 77.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 41.6Å²

3-Chloro-5-ethyl-1H-1,2,4-triazole Security Information

HazardClass：IRRITANT

3-Chloro-5-ethyl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM519572-1g	3-Chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9	97%	1g	$264	2023-02-22
abcr	AB408715-500 mg	3-Chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9		500mg	€272.40	2023-04-25
abcr	AB408715-1 g	3-Chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9		1g	€322.50	2023-04-25
abcr	AB408715-5 g	3-Chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9		5g	€907.00	2023-04-25
eNovation Chemicals LLC	D634655-5g	3-chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9	95%	5g	$1380	2024-08-03
TRC	C055260-250mg	3-Chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9		250mg	$ 275.00	2022-06-06
TRC	C055260-500mg	3-Chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9		500mg	$ 450.00	2022-06-06
TRC	C055260-1000mg	3-Chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9		1g	$ 720.00	2022-06-06
Enamine	EN300-3425661-0.05g	3-chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9	95%	0.05g	$69.0	2023-09-03
Enamine	EN300-3425661-0.1g	3-chloro-5-ethyl-1H-1,2,4-triazole	39908-97-9	95%	0.1g	$105.0	2023-09-03